![molecular formula C19H29FN2 B4937096 1-(2,6-dimethyl-5-hepten-1-yl)-4-(2-fluorophenyl)piperazine](/img/structure/B4937096.png)
1-(2,6-dimethyl-5-hepten-1-yl)-4-(2-fluorophenyl)piperazine
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Overview
Description
1-(2,6-dimethyl-5-hepten-1-yl)-4-(2-fluorophenyl)piperazine, commonly known as DMHP, is a piperazine derivative that has gained significant attention in the field of scientific research. DMHP is a psychoactive compound that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
DMHP is believed to exert its psychoactive effects by binding to the 5-HT2A receptor and modulating the activity of certain neurotransmitters in the brain, including serotonin and dopamine. This results in alterations in mood, perception, and cognition.
Biochemical and Physiological Effects:
DMHP has been found to exhibit a range of biochemical and physiological effects, including alterations in heart rate, blood pressure, and body temperature. It has also been shown to induce changes in brain activity, including alterations in EEG patterns and changes in cerebral blood flow.
Advantages and Limitations for Lab Experiments
DMHP has several advantages for use in laboratory experiments, including its high potency and selectivity for the 5-HT2A receptor. However, its psychoactive effects may also pose certain limitations, as it can be difficult to control for individual differences in response to the compound.
Future Directions
There are several potential directions for future research on DMHP, including further exploration of its mechanism of action and potential therapeutic applications. Additionally, studies could investigate the effects of DMHP on other neurotransmitter systems and its potential interactions with other psychoactive compounds. Finally, studies could examine the long-term effects of DMHP use and potential risks associated with its use.
Synthesis Methods
DMHP can be synthesized via a multistep process starting from readily available starting materials. The first step involves the reaction of 2,6-dimethyl-5-heptene-1-amine with 2-fluorobenzaldehyde to form the corresponding Schiff base. This is followed by reduction of the Schiff base using sodium borohydride to yield the desired DMHP product.
Scientific Research Applications
DMHP has been found to exhibit a range of psychoactive effects, making it a promising candidate for further research in the field of neuroscience. Studies have shown that DMHP can act as a potent agonist at the serotonin 5-HT2A receptor, which is known to play a key role in regulating mood and cognition.
properties
IUPAC Name |
1-(2,6-dimethylhept-5-enyl)-4-(2-fluorophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29FN2/c1-16(2)7-6-8-17(3)15-21-11-13-22(14-12-21)19-10-5-4-9-18(19)20/h4-5,7,9-10,17H,6,8,11-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDQLEXKTZREFBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC=C(C)C)CN1CCN(CC1)C2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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